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Compound of Interest

Compound Name: Diisodecyl azelate

CAS No.: 28472-97-1

Cat. No.: B1615969

Get Quote

Abstract & Chemical Context
Diisodecyl azelate (DIDA) is a diester formed from azelaic acid and isodecyl alcohol. It is

widely used as a plasticizer to confer low-temperature flexibility to PVC and synthetic rubbers.

In drug development, it may appear as a polymer additive in packaging or delivery devices

(extractables/leachables).

The Analytical Challenge:

Lack of Chromophore: DIDA lacks conjugated double bonds. Its UV absorption is negligible

above 220 nm, making standard UV detection (254 nm) impossible.

Hydrophobicity: With two C10 alkyl chains, DIDA is extremely lipophilic (LogP > 8). It retains

strongly on C18 columns and requires high organic solvent strength for elution.

Isomeric Complexity: "Isodecyl" alcohol is a mixture of branched C10 isomers. Consequently,

DIDA often elutes as a cluster of unresolved peaks or a broad hump rather than a single
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sharp peak.

This protocol details a Charged Aerosol Detection (CAD) method (Gold Standard) and a Low-

UV (210 nm) alternative (Silver Standard).

Method Development Strategy (The "Why")
The following decision matrix illustrates the scientific reasoning behind the equipment and

parameter selection.
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Analyte: Diisodecyl Azelate

Chromophore Check:
Conjugated System?

NO: Weak Absorbance
(Aliphatic Ester)

Absence

Detector Selection

Option A (Recommended):
CAD or ELSD

Universal, Mass-sensitive

High Sensitivity

Option B (Alternative):
UV @ 205-210 nm

Requires High Purity Solvents

Standard Equip

Column Selection:
C18 (L1) or C8 (L7)

Mobile Phase:
High Organic Strength
(>90% ACN or MeOH)

Click to download full resolution via product page

Caption: Decision logic for selecting detection and separation modes for non-chromophoric

lipophilic esters.

Experimental Protocol
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A. Instrumentation & Reagents[1][2][3][4][5][6][7]
Component Specification Rationale

HPLC System Binary Gradient Pump

High pressure mixing required

for stable baselines at low UV

or CAD.

Detector (Primary)
CAD (Charged Aerosol

Detector)

Detects all non-volatile

analytes independent of optical

properties. Ideal for esters.

Detector (Alt) UV/Vis @ 210 nm

Exploits the carbonyl (C=O)

n→π* transition. Warning:

Susceptible to solvent cut-off

noise.

Column
Agilent Zorbax Eclipse Plus

C18 (150 x 4.6 mm, 3.5 µm)

Excellent peak shape for

hydrophobic compounds. The

3.5 µm particle size balances

resolution and backpressure.

Solvent A HPLC Grade Water (Milli-Q) Base mobile phase.

Solvent B Acetonitrile (LC-MS Grade)

ACN has a lower UV cutoff

(190 nm) than Methanol (205

nm), essential for 210 nm

detection.

Diluent Acetonitrile or THF

DIDA is insoluble in water.

Samples must be dissolved in

100% organic solvent.

B. Chromatographic Conditions[1][2][4][6][8][9]
1. Mobile Phase Gradient: DIDA is highly retained. A standard 50:50 mix will not elute it.

Flow Rate: 1.0 mL/min[1]

Column Temp: 40°C (Reduces viscosity and improves mass transfer for large molecules).
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Injection Volume: 10 µL (UV) or 5 µL (CAD).

Time (min)
% Solvent A
(Water)

% Solvent B (ACN) Event

0.00 15 85 Initial Hold

2.00 15 85 Isocratic

10.00 0 100
Linear Ramp to elute

DIDA

15.00 0 100
Wash (Elutes highly

retained dimers)

15.10 15 85 Return to Initial

20.00 15 85 Re-equilibration

2. Sample Preparation:

Standard Stock: Weigh 50 mg DIDA into a 50 mL volumetric flask. Dissolve and dilute to

volume with Acetonitrile. (Conc: 1000 µg/mL).[2]

Working Standard: Dilute Stock 1:10 with Acetonitrile (Conc: 100 µg/mL).

Sample Extraction (e.g., from Cream/Polymer):

Weigh 1.0 g sample.

Add 10 mL Acetonitrile.

Sonicate for 20 mins at 40°C.

Centrifuge at 4000 rpm for 10 mins.

Filter supernatant through 0.22 µm PTFE filter (Do not use Nylon; it may extract

extractables).

System Suitability & Validation Criteria
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To ensure the method is trustworthy (Self-Validating), the following criteria must be met before

running samples.

Parameter Acceptance Criteria Scientific Justification

Retention Time (RT) DIDA elutes ~8.0 - 12.0 min

Confirms the gradient is

effectively eluting the lipophilic

ester.

Peak Symmetry 0.8 ≤ Tailing Factor ≤ 1.5

Esters can tail if silanol activity

is high; C18 end-capping

prevents this.

Precision (RSD) ≤ 2.0% (n=6 injections)
Proves pump stability and

injector accuracy.

Resolution
Separation from Solvent Front

> 5.0

Ensures DIDA is not co-eluting

with void volume matrix.

Analytical Workflow Diagram

Detection

Sample
(Polymer/Cream)

Extraction
(ACN/Sonicate)

Filtration
(0.22 µm PTFE)

HPLC Separation
(C18, Gradient)

CAD/ELSD
(Preferred)

UV 210nm
(Alternative)

Data Analysis
(Area Integration)

Click to download full resolution via product page

Caption: Step-by-step analytical workflow from sample preparation to data analysis.

Troubleshooting & Critical Considerations
1. Baseline Drift (UV Detection):
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Issue: At 210 nm, the gradient from 85% to 100% ACN will cause a baseline shift because

ACN absorbs less than water at this wavelength (or vice versa depending on purity).

Solution: Use a "Reference Wavelength" (e.g., 360 nm) if your DAD supports it, or perform a

blank subtraction. Crucial: Use LC-MS grade solvents to minimize background absorbance.

2. Broad Peaks (Isomerism):

Issue: DIDA appears as a "hump" or split peak.

Causality: The "isodecyl" group is a mixture of isomers. This is intrinsic to the molecule.

Action: Integrate the entire cluster as a single peak for quantification. Do not attempt to

separate isomers unless required for specific toxicological studies.

3. Carryover:

Issue: Ghost peaks in blank injections.

Causality: DIDA is sticky (lipophilic).

Action: Ensure the needle wash solvent is strong (e.g., 100% Isopropanol or THF).

References
Azelaic Acid Analysis: Validated methods for the parent acid (Azelaic Acid) demonstrate the

use of C18 columns and phosphate/ACN mobile phases, though DIDA requires higher

organic strength.

Source: International Journal of Pharmaceutical Sciences and Research.

Detection of Non-Chromophoric Esters: Guidelines on using ELSD and CAD for aliph

Source: Wiley Analytical Science.

Plasticizer Analysis: General methodologies for phthalates and adipates in environmental

and polymer m
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Source: BenchChem.[3]

Diisodecyl Azelate Properties: Chemical structure and physical properties data used to

determine solubility and column retention.

Source: Alfa Chemistry.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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